Cas no 68842-58-0 (1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate)

• Product Name: 1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate
• CAS No: 68842-58-0
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 972265
• PubChem ID: 90474901
• Update Time: 2025-04-19

1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate Chemical and Physical Properties

Names and Identifiers

• 1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate
• SCHEMBL25988897
• 68842-58-0
• (4Z)-3-oxo-4-(1,2,5-trimethylpyrrol-1-ium-3-ylidene)-2-(1,2,5-trimethylpyrrol-3-yl)cyclobuten-1-olate
• (4Z)-3-oxo-4-(1,2,5-trimethyl-3H-pyrrolium-3-ylidene)-2-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1-cyclobuten-1-olate
• DB-223129

• Inchi： 1S/C18H20N2O2/c1-9-7-13(11(3)19(9)5)15-17(21)16(18(15)22)14-8-10(2)20(6)12(14)4/h7-8H,1-6H3
• InChI Key： ZTPHWHNNDLMYRN-UHFFFAOYSA-N
• SMILES： [O-]C1=C(C(/C/1=C1\C=C(C)[N+](C)=C\1C)=O)C1C=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 296.15200
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.07000
• LogP: 2.64220